5-[2-(2,6-dichlorophenyl)sulfanylethyl]-2-methylpyridine;oxalic acid

• IUPAC Name: 5-[2-(2,6-dichlorophenyl)sulfanylethyl]-2-methylpyridine;oxalic acid
• InChI: InChI=1S/C14H13Cl2NS.C2H2O4/c1-10-5-6-11(9-17-10)7-8-18-14-12(15)3-2-4-13(14)16;3-1(4)2(5)6/h2-6,9H,7-8H2,1H3;(H,3,4)(H,5,6)
• InChI Key: LPFOGUNZANRCKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)CCSC2=C(C=CC=C2Cl)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C16H15Cl2NO4S
• Molecular Weight: 388.3 g/mol

Description

5-[2-(2,6-dichlorophenyl)sulfanylethyl]-2-methylpyridine;oxalic acid is a complex organic compound that has garnered interest due to its unique chemical structure and potential applications in various fields. This compound features a pyridine ring substituted with a 2-(2,6-dichlorophenyl)sulfanylethyl group and is paired with oxalic acid. The presence of the dichlorophenyl group and the sulfanyl linkage contributes to its distinct chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[2-(2,6-dichlorophenyl)sulfanylethyl]-2-methylpyridine typically involves multiple steps, starting with the preparation of the 2-(2,6-dichlorophenyl)sulfanylethyl intermediate. This intermediate can be synthesized through a nucleophilic substitution reaction where 2,6-dichlorobenzene is reacted with an appropriate thiol compound under basic conditions. The resulting product is then coupled with 2-methylpyridine through a palladium-catalyzed cross-coupling reaction, such as the Suzuki-Miyaura coupling .

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to ensure high yield and purity. This may include the use of continuous flow reactors for better control over reaction conditions and scalability. Additionally, purification steps such as recrystallization or chromatography would be employed to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

5-[2-(2,6-dichlorophenyl)sulfanylethyl]-2-methylpyridine can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride.

Substitution: The dichlorophenyl group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogenating agents, nitrating agents.

Major Products Formed

Oxidation: Sulfoxide, sulfone derivatives.

Reduction: Reduced sulfanyl derivatives.

Substitution: Halogenated, nitrated derivatives.

Scientific Research Applications

5-[2-(2,6-dichlorophenyl)sulfanylethyl]-2-methylpyridine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-[2-(2,6-dichlorophenyl)sulfanylethyl]-2-methylpyridine involves its interaction with specific molecular targets. The dichlorophenyl group may interact with enzymes or receptors, altering their activity. The sulfanyl linkage can also play a role in modulating the compound’s reactivity and binding affinity. Detailed studies on its molecular targets and pathways are necessary to fully understand its effects.

Comparison with Similar Compounds

Similar Compounds

Diclofenac: A well-known non-steroidal anti-inflammatory drug with a similar dichlorophenyl group.

2,6-Dichlorophenylacetic acid: Another compound featuring the dichlorophenyl group, used as an intermediate in organic synthesis.